
"Octyl 2-aminoacetate Hydrochloride" molecular
structure and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
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Hydrochloride

Cat. No.: B1586346 Get Quote

An In-depth Technical Guide to Octyl 2-
aminoacetate Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of Octyl 2-aminoacetate Hydrochloride, a

key intermediate in pharmaceutical and organic synthesis. We will delve into its molecular

characteristics, synthesis, and potential applications, offering insights grounded in established

scientific principles.

Core Molecular Attributes
Octyl 2-aminoacetate Hydrochloride, also known by synonyms such as Glycine N-octyl ester

hydrochloride, is a chemical compound derived from the amino acid glycine and the alcohol

octanol.[1] It is typically encountered as a white crystalline powder that is soluble in water.[1]

Molecular Structure
The molecular structure of Octyl 2-aminoacetate Hydrochloride consists of an octyl ester of

glycine, with a hydrochloride salt formed at the amino group. This structure imparts both
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lipophilic (the octyl chain) and hydrophilic (the amino and carboxyl groups) characteristics to

the molecule, making it a versatile building block in organic synthesis.

Molecular Structure of Octyl 2-aminoacetate Hydrochloride

Caption: Molecular structure of Octyl 2-aminoacetate Hydrochloride.

Molecular Formula and Weight
The molecular formula for Octyl 2-aminoacetate Hydrochloride is C₁₀H₂₂ClNO₂.[2] Based on

this formula, the molecular weight is calculated to be 223.74 g/mol .[1][2][3]

Property Value

Molecular Formula C₁₀H₂₂ClNO₂

Molecular Weight 223.74 g/mol [1][2][3]

CAS Number 39540-30-2[1][2][3]

Physicochemical Properties and Synthesis
Understanding the physical and chemical properties of a compound is crucial for its application

in research and development.

Key Physicochemical Data
Property Value Source

Melting Point 66-72°C [1]

Boiling Point 243.5°C at 760 mmHg [1][2]

Flash Point 108.5°C [1]

Appearance White crystalline powder [1]

Synthesis Pathway
Octyl 2-aminoacetate Hydrochloride is synthesized from the precursor molecules glycine

and octanol.[1] A common method involves the esterification of glycine with octanol in the
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presence of an acid catalyst, followed by the formation of the hydrochloride salt.

Synthesis Workflow
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Caption: A simplified workflow for the synthesis of Octyl 2-aminoacetate Hydrochloride.

Applications in Research and Development
The unique structure of Octyl 2-aminoacetate Hydrochloride makes it a valuable

intermediate in several areas of chemical synthesis.

Pharmaceutical and Agrochemical Intermediate
This compound serves as a crucial building block in the synthesis of various pharmaceuticals

and agrochemicals.[1] Its bifunctional nature allows for further chemical modifications at both

the amino and ester groups, enabling the construction of more complex molecules.

Organic Synthesis
In the realm of organic synthesis, Octyl 2-aminoacetate Hydrochloride can be utilized as a

mild and selective reagent.[1] For instance, it can be employed in peptide synthesis, where the

amino group can be coupled with other amino acids or peptides. The octyl ester can serve as a

protecting group for the carboxylic acid, which can be selectively removed under specific

conditions. This is analogous to how other amino acid esters, like glycine ethyl ester

hydrochloride, are used in peptide chemistry.[4]
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Surfactant Applications
Due to its amphiphilic nature, possessing both a hydrophobic octyl chain and a hydrophilic

head, Octyl 2-aminoacetate Hydrochloride has potential applications as a surfactant in

various formulations, including personal care and household products.[1]

Safety and Handling
As with any chemical compound, proper safety precautions should be observed when handling

Octyl 2-aminoacetate Hydrochloride. It is recommended to handle it in a well-ventilated area

and use appropriate personal protective equipment. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.[1]

Conclusion
Octyl 2-aminoacetate Hydrochloride is a versatile chemical intermediate with a well-defined

molecular structure and weight. Its utility in the synthesis of pharmaceuticals, agrochemicals,

and other organic compounds is rooted in its bifunctional nature. A thorough understanding of

its properties is essential for its effective and safe application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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